Monosodium maleate

Specification

• CAS No.: 3105-55-3
• Molecular Formula: C4H4NaO4
• Molecular Weight: 139.06 g/mol
• IUPAC Name: sodium;(Z)-4-hydroxy-4-oxobut-2-enoate
• Standard InChI: InChI=1S/C4H4O4.Na/c5-3(6)1-2-4(7)8;/h1-2H,(H,5,6)(H,7,8);/b2-1-
• Standard InChI Key: RYDFXSRVZBYYJV-ODZAUARKSA-N
• Isomeric SMILES: C(=C\C(=O)O)\C(=O)O.[Na]
• SMILES: C(=CC(=O)[O-])C(=O)O.[Na+]
• Canonical SMILES: C(=CC(=O)O)C(=O)O.[Na]

Introduction

Chemical Properties

Structural Characteristics

Monosodium maleate features a maleate anion with one sodium cation. Its chemical structure includes a carbon-carbon double bond in the cis configuration characteristic of maleic acid derivatives. The compound contains a hydrogen maleate anion (HOO(CH)2COO-) with a strong intramolecular asymmetric hydrogen bond. In crystalline form, the sodium cation (Na+) typically coordinates with six oxygen atoms, forming a distorted octahedral arrangement. This specific structural configuration contributes to the compound's physical properties and chemical reactivity patterns.

Physical Properties

The physical properties of monosodium maleate make it suitable for various applications. As a white crystalline powder, it demonstrates high solubility in water, facilitating its use in aqueous solutions. The compound exhibits specific spectroscopic characteristics that can be identified through techniques such as FTIR spectroscopy, which confirms the presence of functional groups characteristic of maleate anions. These physical properties influence its behavior in chemical reactions and its functionality in different applications.

Data Tables of Key Properties

Property	Value
CAS Number	3105-55-3
Molecular Formula	C4H4NaO4
Molecular Weight	139.06 g/mol
IUPAC Name	sodium;(Z)-4-hydroxy-4-oxobut-2-enoate
InChI	InChI=1S/C4H4O4.Na/c5-3(6)1-2-4(7)8;/h1-2H,(H,5,6)(H,7,8);/b2-1-;
InChI Key	RYDFXSRVZBYYJV-ODZAUARKSA-N
SMILES	C(=CC(=O)[O-])C(=O)O.[Na+]
Physical Appearance	White to almost white crystalline powder
Related CAS Numbers	18016-19-8, 30915-61-8

Synthesis Methods

Laboratory Synthesis

In laboratory settings, monosodium maleate is typically synthesized through the neutralization of maleic acid with sodium hydroxide. This reaction is conducted in aqueous solution, where maleic acid (C4H4O4) reacts with sodium hydroxide (NaOH) to form monosodium maleate (C4H3NaO4) and water (H2O). The synthesis requires careful control of both pH and temperature to ensure complete neutralization and high purity of the final product. The reaction can be represented as:

C4H4O4 (maleic acid) + NaOH → C4H3NaO4 (monosodium maleate) + H2O

This controlled neutralization process allows for precise production of the compound with predictable properties for research applications.

Industrial Production

Industrial production of monosodium maleate follows similar chemical principles but on a larger scale than laboratory synthesis. The process typically involves the careful addition of sodium hydroxide to a solution of maleic acid under controlled conditions. This is followed by crystallization and drying processes to isolate the final product. Industrial manufacturing emphasizes efficiency, yield optimization, and consistent product quality to meet commercial specifications and application requirements.

Chemical Reactions

Oxidation Reactions

Monosodium maleate undergoes oxidation reactions to form various products including maleic acid or, with further oxidation, fumaric acid. Common oxidizing agents employed in these reactions include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2). The oxidation pathways demonstrate the compound's reactivity and its potential as a starting material for synthesizing other valuable compounds. These reactions typically target the carbon-carbon double bond in the maleate structure, leading to products with modified functional groups.

Reduction Reactions

The reduction of monosodium maleate can yield important products such as succinic acid. This transformation typically employs reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4). The reduction process saturates the carbon-carbon double bond in the maleate structure, creating a modified carbon backbone with different chemical properties. These reduction pathways expand the utility of monosodium maleate as a precursor in organic synthesis for producing compounds with saturated carbon chains.

Substitution Reactions

Monosodium maleate participates in substitution reactions where the sodium ion can be replaced by other cations. These reactions generate various metal maleates such as calcium maleate and magnesium maleate. The substitution reactions highlight the compound's flexibility as a platform for creating a diverse array of maleate salts with different properties and applications. The ability to exchange cations makes monosodium maleate a versatile starting material for producing specialized compounds for specific applications.

Polymer Incorporation

In polymer chemistry, monosodium maleate can be incorporated into complex polymer structures, as demonstrated by its use in phenylboronic acid grafted poly(methyl vinyl ether-alt-mono-sodium maleate) (PMVE-SM). This application showcases how the maleate structure can be integrated into larger molecular frameworks to create materials with specialized properties. The successful incorporation can be verified through techniques such as 1H NMR analysis and FT-IR spectroscopy, which confirm the presence of characteristic functional groups.

Mechanism of Action

Buffering Mechanism

The primary mechanism of action for monosodium maleate involves its function as a buffering agent, maintaining pH within specific ranges. This property is crucial in various biochemical and industrial processes where pH control is essential. The compound interacts with hydrogen ions (H+) and hydroxide ions (OH-) to stabilize pH, thereby influencing the activity of enzymes and other biochemical pathways. The buffering capacity is derived from the compound's chemical structure, which contains both acidic and basic functional groups that can donate or accept protons depending on the surrounding pH.

Chemical Interactions

Beyond its buffering capacity, monosodium maleate participates in various chemical interactions based on its functional groups. The carboxylate groups can coordinate with metal ions, while the carbon-carbon double bond serves as a reactive site for addition reactions. These chemical interactions contribute to the compound's versatility in organic synthesis and its ability to form complexes with various chemical species. Understanding these interactions helps explain the compound's behavior in different chemical environments and applications.

Applications

Research Applications

In scientific research, monosodium maleate serves multiple purposes. It functions as a buffering agent in various chemical reactions where pH control is critical. The compound also serves as an important intermediate in the synthesis of other organic compounds, making it valuable in organic chemistry research. Additionally, in biochemical studies, monosodium maleate is utilized in assays and as a component in buffer solutions for biological experiments that require stable pH conditions.

Industrial Applications

The industrial applications of monosodium maleate are diverse and significant. It is used in the production of polymers, resins, and other industrial chemicals that require specific functional properties. One notable application is its incorporation into polymer structures, as demonstrated by its use in phenylboronic acid grafted poly(methyl vinyl ether-alt-mono-sodium maleate). This polymer application illustrates how monosodium maleate can be integrated into larger molecular frameworks to create materials with specialized properties for industrial uses.

Polymer Science Applications

In polymer science, monosodium maleate plays a significant role in creating functional polymers with specific properties. For instance, when maleic anhydride chains in polymers are reacted with NaOH, they form sodium maleate groups through a nucleophilic ring-opening reaction. This transformation can be verified through 1H NMR analysis and FT-IR spectroscopy, which confirm the presence of characteristic functional groups. The resulting polymers demonstrate unique properties that make them suitable for specialized applications such as surface decontamination of radioactive cesium.

Comparative Analysis

Comparison with Similar Compounds

Monosodium maleate can be compared with several structurally related compounds to highlight its unique properties:

Compound	Structural Difference	Distinguishing Properties
Monosodium fumarate	Different position of double bond (trans vs. cis)	Different stereochemistry affects reactivity
Disodium maleate	Contains two sodium ions instead of one	Different ionic strength and buffering range
Maleic acid	Parent compound without sodium ion	Higher acidity, different solubility profile
Sodium malate	Different carbon backbone (hydroxy group present)	Different applications in cosmetics and pH adjustment

This comparison demonstrates how subtle structural differences lead to distinct chemical properties and applications among similar compounds.

Advantages and Limitations

Monosodium maleate offers several advantages in its applications, including its specific buffering capacity and high solubility in water. The compound's ability to maintain pH within a narrow range makes it particularly valuable in applications requiring precise pH control. When compared to disodium maleate, monosodium maleate provides a different ionic strength and buffering range, making it suitable for specific applications with particular pH requirements. These properties allow for tailored use across various scientific and industrial contexts.